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Compound of Interest

Compound Name: 9-O-Feruloyllariciresinol

Cat. No.: B565530

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-O-Feruloyllariciresinol is a lignan derivative that has garnered interest within the scientific
community for its potential biological activities. Lignans, a diverse group of polyphenolic
compounds found in plants, are known for their antioxidant, anti-inflammatory, and anticancer
properties. This technical guide provides a comprehensive overview of the known natural
sources of 9-O-Feruloyllariciresinol, detailing its identification in specific plant species and
outlining the methodologies for its extraction and characterization. This document is intended to
serve as a foundational resource for researchers engaged in natural product chemistry,
pharmacology, and drug discovery.

Natural Sources of 9-O-Feruloyllariciresinol

Current scientific literature indicates that 9-O-Feruloyllariciresinol is a relatively rare lignan,
having been identified in a limited number of plant species. The primary sources identified to
date belong to the Thymelaeaceae family, a group of plants known for producing a rich diversity
of bioactive secondary metabolites.

Quantitative Data Summary

To date, comprehensive quantitative analyses of 9-O-Feruloyllariciresinol across a wide
range of plant species are not extensively available in the public domain. The compound's
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rarity means that most studies have focused on its isolation and structural elucidation rather
than quantification. However, the following table summarizes the plant species from which 9-O-
Feruloyllariciresinol has been isolated. Further research is required to determine the
concentration of this compound in various plant tissues.

Plant Species Family Plant Part(s) Reference(s)
Wikstroemia

Thymelaeaceae Stems [1]
scytophylla

Note: The concentration of 9-O-Feruloyllariciresinol in these sources has not been reported
in the cited literature. The presence of the compound was confirmed through isolation and
structural identification.

Experimental Protocols

The isolation and identification of 9-O-Feruloyllariciresinol from plant material involves a
multi-step process combining extraction and chromatographic techniques, followed by
spectroscopic analysis for structural confirmation.

General Extraction and Isolation Workflow

A generalized workflow for the extraction and isolation of 9-O-Feruloyllariciresinol from plant
material is presented below. This process is based on standard phytochemical methodologies.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5815143/
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Dried and Powdered Solver s Colu y — i Structural Elucidation
Plant Material (e.9., Ethanol ol vacuo (e.g., Ethyl Ac (i (NMR, MS)

9-O-Feruloyllariciresinol

Potential Cellular Targets
(e.g., Enzymes, Receptors)

Modulation of
Signaling Pathways
(e.g., NF-kB, MAPK)

Cellular Responses

Anti-inflammatory

Effects Anticancer Effects

Antioxidant Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Unveiling the Botanical Origins of 9-O-
Feruloyllariciresinol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565530#natural-sources-of-9-o-feruloyllariciresinol-
in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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